105-09-9(1,4-Benzenedimethanethiol),Jsp

1,4-Benzenedimethanethiol Properties

Names and Identifiers

- 1,4-benzenedimethanethiol
- p-xylene-alpha,alpha-dithiol
- 1,4-Bis(mercaptomethyl)benzene
- p-Xylene-a.a'-dithiol
- [4-(sulfanylmethyl)phenyl]methanethiol
- α,α'-Dimercapto-p-xylene
- P-Xylene Dithiol
- P-XYLYLENEDITHIOL
- 1,4-BENZENEDIMETHANE
- P-XYLENE-A,A'-DITHIOL
- 1,4-Benzene dimathanethiol
- 1,4-phenylenediMethanethiol
- 1,4-Benzenebis(methanethiol)
- alpha,alpha'-p-Xylenedithiol
- p-Xylene-alpha,alpha'-dithiol
- 1,4-Benzene dimethanethiol
- .alpha.,.alpha.'-p-Xylenedithiol
- K48UBZ9IMD
- IYPNRTQAOXLCQW-UHFFFAOYSA-N
- p-Xylene-.alpha.,.alpha.'-dithiol
- PubChem6840
- NCIOpen2_000587
- KSC175G3H
- Jsp
- 1,4-BENZENEDIMETHANETHIOL
- 1,4-XYLYLENEDITHIOL
- AKOS015897641
- .ALPHA.,.ALPHA.'-DIMERCAPTO-P-XYLENE
- 10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N.1
- SCHEMBL127369
- DTXSID1059313
- T70041
- 1,4-Benzenedimethanethiol, 98%
- J-503964
- EINECS 203-269-4
- UNII-K48UBZ9IMD
- NSC-72094
- 4-(Sulfanylmethyl)benzyl hydrosulfide #
- 1,4-bis(mercaptomethyl)-benzene
- alpha,alpha'-Dimercapto-p-xylene
- B1521
- NSC72094
- 3-Oxo-3-(3-trifluoromethylphenyl)propionicacidethylester
- Q63408976
- MFCD00004872
- 10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N
- AS-58454
- NS00023349
- doi:10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N
- doi:10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N.1
- AC-16428
- A801150
- NSC 72094
- 105-09-9
- FT-0606761
- doi:10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N.2
- p-Xylylenedithiol
- 1,4-Benzenedimethanethiol
- 1,4-phenylenedimethanethiol
- +Expand
- MDL： MFCD00004872
- InChIKey： IYPNRTQAOXLCQW-UHFFFAOYSA-N
- Inchi： 1S/C8H10S2/c9-5-7-1-2-8(6-10)4-3-7/h1-4,9-10H,5-6H2
- SMILES： SCC1C=CC(CS)=CC=1

Computed Properties

Exact Mass: 170.02200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 170.022392
Heavy Atom Count: 10
Complexity: 73.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 2

Experimental Properties

LogP: 2.54620
PSA: 77.60000
Refractive Index: 1.6210 (estimate)
Boiling Point: 156°C/12mmHg(lit.)
Melting Point: 43.0 to 47.0 deg-C
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Light yellow crystals.
Solubility: Not determined
Density: 1.1604 (rough estimate)

1,4-Benzenedimethanethiol Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26-S37/39
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3335
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning

1,4-Benzenedimethanethiol Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,4-Benzenedimethanethiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003E2Z-1g	1,4-Benzenedimethanethiol	105-09-9	>98.0%(GC)	1g	$121.00
A2B Chem LLC	AB57419-1g	1,4-Benzenedimethanethiol	105-09-9	98%	1g	$124.00	2024-04-20
Aaron	AR003EBB-250mg	1,4-Benzenedimethanethiol	105-09-9	95%	250mg	$9.00
abcr	AB137959-5 g	1,4-Bis(mercaptomethyl)benzene, 95%; .	105-09-9	95%	5 g	€156.40	2023-07-20
Alichem	A010074321-1g	1,4-Benzenedimethanethiol	105-09-9	98%	1g	$7750.00	2023-09-04
Apollo Scientific	BI7566-250mg	1,4-Benzenedimethanethiol	105-09-9	98%	250mg	£15.00	2024-08-03
City Chemical	X135-25GM	p-Xylylenedithiol	105-09-9		25gm	$145.29	2023-09-19
eNovation Chemicals LLC	K62967-1g	1,4-Benzenedimethanethiol	105-09-9	97%	1g	$260	2022-09-06
TRC	B290275-250mg	1,4-Benzenedimethanethiol	105-09-9		250mg	$ 190.00	2022-03-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B101791-100g	1,4-Benzenedimethanethiol	105-09-9	98%	100g	¥2999.90	2023-09-04

1,4-Benzenedimethanethiol Suppliers

Hubei Shixing Chemical Co., Ltd

Audited Supplier

(CAS:105-09-9)

MR./MRS.:JIANG KUN

Phone:18086426449

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Hubei Baidu Chemistry Co.,Ltd.

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(CAS:105-09-9)

MR./MRS.:PENG XING

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:105-09-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Macklin Biochemical Co., Ltd

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(CAS:105-09-9)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:105-09-9)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:105-09-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Cas no 105-09-9 (1,4-Benzenedimethanethiol)

1,4-Benzenedimethanethiol Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,4-Benzenedimethanethiol Security Information

1,4-Benzenedimethanethiol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,4-Benzenedimethanethiol Price

1,4-Benzenedimethanethiol Suppliers

1,4-Benzenedimethanethiol Related Literature

Related Categories

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